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Get Quote

Property Description / Value

IUPAC Name 2-hydroxycyclohexa-2,5-diene-1,4-dione [1] [2]

Chemical Formula C₆H₄O₃ [1] [2] [3]

Average Molecular Weight 124.09 - 124.095 g/mol [2] [3]

CAS Registry Number 2474-72-8 [2] [3]

Melting Point 128 °C [3]

Predicted pKa 2.90 ± 0.30 [3]

SMILES O=C1C=CC(=O)C(O)=C1 [2]

InChI Key GPLIMIJPIZGPIF-UHFFFAOYSA-N [1] [2]

Synthesis and Biochemical Role

The available literature highlights several key contexts in which 2-hydroxy-1,4-benzoquinone is formed

and functions.

Formation from 1,4-Benzoquinone: It can be synthesized through the reaction of 1,4-benzoquinone

with hydrogen peroxide [1].
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Role in Phenol Metabolism: It is identified as a byproduct in the metabolic pathway of phenols, such

as 1,2,4-benzenetriol. The conversion between 1,2,4-benzenetriol and 2-hydroxy-1,4-benzoquinone
is facilitated by specific enzymes like 1,2,4-benzenetriol dehydrogenase [1].

Intermediate in Melanin Synthesis: Research indicates that 2-hydroxy-1,4-benzoquinone is
formed as an intermediate during the acidic oxidation of dopa (3,4-dihydroxyphenylalanine) in the

melanin biosynthesis pathway [4].

The following diagram illustrates its role as a branch point in the melanogenesis pathway under different pH

conditions:
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Limitations and Further Research

Based on the search results, I was unable to locate detailed experimental protocols for synthesis or analysis,

comprehensive pharmacological data, or specific signaling pathways for 2-hydroxy-1,4-benzoquinone. The

information available is foundational.

To obtain the in-depth technical details required for a full whitepaper, I suggest the following steps:
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Consult Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed Central
using the CAS Number (2474-72-8) and specific keywords like "synthesis protocol," "analytical
method," or "pharmacokinetics."

Review Original Research: The foundational 1982 paper from the Journal of Biological Chemistry [4]
would be a primary source to consult for its role in melanogenesis. Obtaining the full text may yield

more experimental detail.
Explore Related Compounds: The search results contained extensive information on

Thymoquinone (2-methyl-5-isopropyl-1,4-benzoquinone) [5], a related benzoquinone with
documented pharmaceutical development challenges and strategies. While a different molecule, its

data can provide a useful comparative framework.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s601731?utm_src=pdf-bulk
https://www.smolecule.com/products/s601731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

